1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine

• IUPAC Name: 1-(2-fluoro-5-methylphenyl)sulfonylpiperidin-4-amine
• InChI: InChI=1S/C12H17FN2O2S/c1-9-2-3-11(13)12(8-9)18(16,17)15-6-4-10(14)5-7-15/h2-3,8,10H,4-7,14H2,1H3
• InChI Key: XIIKWGNXNDBNQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)S(=O)(=O)N2CCC(CC2)N
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine, also known as FMSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FMSPA is a piperidine derivative that has a sulfonamide group and a fluorine atom attached to a phenyl ring. The compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine acts as a competitive inhibitor of the dopamine transporter, preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on neuronal signaling and behavior. 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has been shown to have a high affinity for the dopamine transporter, making it a potent inhibitor.
Biochemical and Physiological Effects
The effects of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine on the brain and behavior have been studied extensively in animal models. The compound has been shown to increase dopamine levels in the nucleus accumbens, a brain region involved in reward processing and addiction. 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has also been shown to increase locomotor activity and induce stereotypic behaviors in rodents, which can be used to study the effects of dopamine on behavior.

Advantages and Limitations for Lab Experiments

1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has several advantages for use in scientific research. The compound is highly selective for the dopamine transporter, making it a valuable tool for studying dopamine signaling in the brain. 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine is also stable and can be easily synthesized in large quantities, making it readily available for use in experiments. However, there are also limitations to the use of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine in research. The compound has a short half-life and can be rapidly metabolized, which can complicate experiments. Additionally, the effects of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine on behavior can be complex and difficult to interpret.

Future Directions

There are several potential future directions for research involving 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine. One area of interest is the use of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine in studying the effects of dopamine on learning and memory. The compound has also been proposed as a potential therapeutic agent for neurological disorders such as Parkinson's disease and addiction. Additionally, the development of new compounds based on 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine could lead to the discovery of more potent and selective dopamine transporter inhibitors.
Conclusion
In conclusion, 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine, or 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. The compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research. 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has several advantages for use in scientific research, including its selectivity for the dopamine transporter and ease of synthesis. However, there are also limitations to the use of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine in research, including its short half-life and complex effects on behavior. Overall, 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine represents a valuable tool for studying dopamine signaling in the brain and has potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine involves several steps, including the reaction of 2-fluoro-5-methylbenzenesulfonyl chloride with piperidine in the presence of a base such as triethylamine. This reaction produces 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidine, which is then treated with ammonium carbonate to form 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine. The synthesis of 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has been optimized to achieve high yields and purity.

Scientific Research Applications

1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to act as a selective blocker of the dopamine transporter, which plays a crucial role in regulating dopamine levels in the brain. This makes 1-(2-Fluoro-5-methylphenyl)sulfonylpiperidin-4-amine a valuable tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease, addiction, and depression.